Cas no 113934-32-0 (1-(4-Chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-Chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 113934-32-0
• MF: C₉H₆ClN₃O₂
• MW: 223.615840435028
• CID: 3630037
• Update Time: 2025-05-21

1-(4-Chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4-chlorophenyl)-
• 1-(4-Chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C9H6ClN3O2/c10-6-1-3-7(4-2-6)13-5-8(9(14)15)11-12-13/h1-5H,(H,14,15)
• InChI Key： OVGSNJOPTZYJNZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C=C(C(O)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-Chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 1-(4-Chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 113934-32-0)

1-(4-Chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 113934-32-0) is a triazole-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key scaffold in drug discovery, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The compound's structural features, including the chlorophenyl and triazole moieties, contribute to its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of bacterial enzymes, suggesting its utility in addressing antibiotic resistance. The study employed molecular docking and in vitro assays to validate its binding affinity and inhibitory effects, providing a foundation for further optimization.

In addition to its antimicrobial properties, 1-(4-Chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid has shown promise in cancer research. A recent preprint on bioRxiv revealed its role in modulating apoptosis pathways in certain cancer cell lines. The researchers synthesized derivatives of the compound and evaluated their cytotoxicity, identifying specific structural modifications that enhance its selectivity toward tumor cells while minimizing off-target effects.

Another area of interest is the compound's potential as an anti-inflammatory agent. A 2024 study in European Journal of Pharmacology investigated its effects on cytokine production in macrophages. The results indicated that the compound could suppress pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its applicability in treating chronic inflammatory diseases. Mechanistic studies pointed to its interaction with NF-κB signaling pathways as a possible mode of action.

The synthesis of 1-(4-Chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid has also seen advancements. Recent protocols emphasize greener approaches, such as click chemistry, to improve yield and reduce environmental impact. A 2023 paper in Organic Letters detailed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) method, which offers high regioselectivity and scalability for industrial applications.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research aims to address these limitations through structural derivatization and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate its transition from bench to bedside.

In conclusion, 1-(4-Chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 113934-32-0) represents a multifaceted tool in medicinal chemistry, with applications spanning antimicrobial, anticancer, and anti-inflammatory therapies. Continued research into its mechanisms and derivatives will likely uncover new opportunities for drug development, making it a compound of enduring interest in the chemical biology and pharmaceutical communities.